
Proper Disposal of Spinosyn D: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Spinosyn D

Cat. No.: B165685 Get Quote

The proper disposal of Spinosyn D, a component of the biopesticide Spinosad, is critical for

ensuring laboratory safety and environmental protection.[1][2] Due to its high toxicity to aquatic

organisms, specific procedures must be followed to prevent its release into the environment.[3]

This guide provides detailed, step-by-step instructions for the safe handling and disposal of

Spinosyn D waste in a research or laboratory setting, in accordance with established safety

and regulatory standards.

Regulatory Framework
In the United States, the disposal of pesticides like Spinosyn D is governed by federal laws,

primarily the Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA) and the Resource

Conservation and Recovery Act (RCRA).[4][5][6] While FIFRA regulates pesticides until they

are designated as waste, RCRA ensures the responsible management of that hazardous

waste.[4][5] It is crucial to remember that state and local regulations can be more stringent than

federal requirements.[7] Therefore, always consult your institution's Environmental Health and

Safety (EHS) department and local authorities for specific guidance.

Pre-Disposal Handling and Safety
Before disposal, proper handling and storage are essential to minimize risks.

Personal Protective Equipment (PPE): When handling Spinosyn D waste, wear appropriate

PPE, including:
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Chemical-resistant gloves (e.g., nitrile).[8]

Safety goggles with side-shields.[8]

A lab coat or other protective clothing.[8]

Storage:

Store Spinosyn D waste in its original or a suitable, tightly closed, and clearly labeled

container.[8]

Keep the waste container in a cool, dry, and well-ventilated area, separate from incompatible

materials.[8]

Do not contaminate water, food, or feed during storage.[8]

Spill Management:

In case of a spill, avoid breathing dust or vapors.[8]

Mechanically collect the spilled material using spark-proof tools and place it in a suitable

container for disposal.[8]

Prevent the spill from entering drains, sewers, or watercourses.[3][8]

Collect any spillage, as it is very toxic to aquatic life.[3]

Step-by-Step Disposal Procedures
The primary principle for Spinosyn D disposal is to avoid environmental release.[3] Never

discharge Spinosyn D or its containers into drains, sewers, or water bodies.[3][8]

Step 1: Waste Classification Identify the type of Spinosyn D waste you are handling:

Unused or Expired Product: Pure Spinosyn D or concentrated solutions.

Contaminated Materials: Items such as gloves, bench paper, pipette tips, or labware that

have come into contact with Spinosyn D.
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Empty Containers: Original packaging that held Spinosyn D.

Step 2: Disposal of Unused Product and Contaminated Materials The recommended method

for disposing of Spinosyn D waste is through a licensed hazardous waste contractor.

Segregate Waste: Keep Spinosyn D waste separate from other chemical waste streams

unless instructed otherwise by your EHS department.

Package Securely: Place all waste, including contaminated solids, into a designated

hazardous waste container. Ensure the container is sealed and properly labeled.

Arrange for Pickup: Contact your institution's EHS office to schedule a pickup by a licensed

chemical waste disposal company. These companies are equipped to handle and transport

hazardous materials for disposal via methods like controlled incineration with flue gas

scrubbing.[8]

Check Local Programs: In some regions, programs often called "Clean Sweep" are available

for pesticide disposal, which may be an option for commercial or research institutions.[4]

Step 3: Managing Empty Containers Properly rinsed containers may be disposed of as non-

hazardous waste or recycled, depending on local regulations.

Triple Rinse the Container:

Fill the empty container about one-quarter full with a suitable solvent (e.g., water, as

specified on the product label or by your EHS department).

Secure the cap and shake vigorously for 30 seconds.

Pour the rinsate (the rinse water) into a hazardous waste container for later disposal. Do

not pour it down the drain.[7]

Repeat this rinsing procedure two more times.[9]

Render Unusable: After triple-rinsing, puncture the container to prevent reuse.[8]

Final Disposal: The rinsed and punctured container can typically be disposed of in a sanitary

landfill or offered for recycling if programs are available.[8][9] Confirm this with your local
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waste authority.

Spinosyn D Safety and Regulatory Profile
The following table summarizes key quantitative data for Spinosyn D and its parent mixture,

Spinosad.
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Parameter Value / Information Source(s)

Identifiers

CAS Number 131929-63-0 [3]

UN Number UN3077 [3]

GHS Hazard Information

Hazard Pictogram GHS09 (Environment) [3]

Signal Word Warning [3]

Hazard Statements

H400: Very toxic to aquatic

life.H410: Very toxic to aquatic

life with long lasting effects.

[3]

Precautionary Statements

P273: Avoid release to the

environment.P391: Collect

spillage.P501: Dispose of

contents/container in

accordance with regulations.

[3]

Toxicology (Spinosad)

Oral LD₅₀ (Rat) >5,000 mg/kg [10]

Inhalation LC₅₀ (Rat) >5.0 mg/L for 4 hours [10]

Environmental Fate

Aquatic Toxicity

Slightly to highly toxic to

aquatic organisms, depending

on the species.

[2][11][12]

Soil Half-life
9 to 17 days (rapidly broken

down by microbes).
[2]

Water Half-life
<1 day in the presence of

sunlight.
[2][12]

Visualized Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

Spinosyn D waste generated in a laboratory setting.

Spinosyn D Waste Generated

Identify Waste Type

Is the container empty?

Unused Product or
Contaminated Materials

No

Empty Container

Yes

Package as Hazardous Waste

Triple-Rinse Container

Contact EHS for Pickup
by Licensed Contractor

Disposal Complete

Collect Rinsate as
Hazardous Waste Puncture Container

Dispose/Recycle Container per
Local Regulations
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Click to download full resolution via product page

Caption: Decision workflow for Spinosyn D waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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